Cas no 28657-77-4 (3-Bromo1,3dioxolo4,5-gcinnolin-4-ol)

3-Bromo-1,3-dioxolo[4,5-g]cinnolin-4-ol is a brominated cinnoline derivative featuring a fused dioxole ring system. This heterocyclic compound is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The bromine substituent enhances reactivity, facilitating further functionalization via cross-coupling or nucleophilic substitution reactions. Its rigid bicyclic structure may contribute to selective binding interactions in biological systems. The compound's stability and solubility profile make it suitable for use in organic synthesis and drug discovery research. Careful handling is recommended due to the presence of the bromine moiety and potential sensitivity to light or moisture.

3-Bromo1,3dioxolo4,5-gcinnolin-4-ol structure

28657-77-4 structure

Product Name:3-Bromo1,3dioxolo4,5-gcinnolin-4-ol

CAS No:28657-77-4

MF:C₉H₅BrN₂O₃

MW:269.051601171494

CID:1435649

PubChem ID:59643466

Update Time:2025-06-07

3-Bromo1,3dioxolo4,5-gcinnolin-4-ol Chemical and Physical Properties

Names and Identifiers

- [1,3]Dioxolo[4,5-g]cinnolin-4-ol, 3-bromo-
- 28657-77-4
- 3-bromo-1H-[1,3]dioxolo[4,5-g]cinnolin-4-one
- SCHEMBL12559480
- 3-Bromo-[1,3]dioxolo[4,5-g]cinnolin-4(1H)-one
- 3-Bromo1,3dioxolo4,5-gcinnolin-4-ol
- Inchi： 1S/C9H5BrN2O3/c10-9-8(13)4-1-6-7(15-3-14-6)2-5(4)11-12-9/h1-2H,3H2,(H,11,13)
- InChI Key： HCIJAFFAJQEJDV-UHFFFAOYSA-N
- SMILES： BrC1C(C2=CC3=C(C=C2NN=1)OCO3)=O

Computed Properties

Exact Mass: 267.94835
Monoisotopic Mass: 267.948
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.9A^2
XLogP3: 2.2

Experimental Properties

PSA: 64.47

3-Bromo1,3dioxolo4,5-gcinnolin-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM516143-1g	3-Bromo-[1,3]dioxolo[4,5-g]cinnolin-4(1H)-one	28657-77-4	97%	1g	$637	2022-06-11
TRC	B677735-1g	3-Bromo[1,3]dioxolo[4,5-g]cinnolin-4-ol	28657-77-4		1g	$ 224.00	2023-04-18
TRC	B677735-2.5g	3-Bromo[1,3]dioxolo[4,5-g]cinnolin-4-ol	28657-77-4		2.5g	$ 540.00	2023-04-18
TRC	B677735-5g	3-Bromo[1,3]dioxolo[4,5-g]cinnolin-4-ol	28657-77-4		5g	$ 1051.00	2023-04-18
TRC	B677735-10g	3-Bromo[1,3]dioxolo[4,5-g]cinnolin-4-ol	28657-77-4		10g	$ 1803.00	2023-04-18